Cas no 900010-11-9 (N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

N-(Naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a structurally complex organic compound featuring a naphthalene moiety linked to a dihydropyridine carboxamide scaffold with a 3-nitrophenylmethyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a bioactive intermediate or scaffold for drug development. The presence of both electron-rich (naphthalene) and electron-withdrawing (nitro) groups enhances its reactivity, making it suitable for further derivatization or as a precursor in synthetic pathways. Its rigid aromatic framework may contribute to binding affinity in target interactions, while the carbonyl and amide functionalities offer sites for hydrogen bonding, improving solubility and molecular recognition properties.
N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide structure
900010-11-9 structure
Product Name:N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
CAS No:900010-11-9
MF:C23H17N3O4
MW:399.398785352707
CID:5494112
Update Time:2025-06-14

N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 1,6-dihydro-N-1-naphthalenyl-1-[(3-nitrophenyl)methyl]-6-oxo-
    • N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
    • Inchi: 1S/C23H17N3O4/c27-22-12-11-18(15-25(22)14-16-5-3-8-19(13-16)26(29)30)23(28)24-21-10-4-7-17-6-1-2-9-20(17)21/h1-13,15H,14H2,(H,24,28)
    • InChI Key: DUISVKFDKMMUNY-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=C2C(C=CC=C2)=CC=C1)=O

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2744-1574-2μmol
N-(naphthalen-1-yl)-1-[(3-nitrophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
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F2744-1574-2mg
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F2744-1574-3mg
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F2744-1574-4mg
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F2744-1574-5mg
N-(naphthalen-1-yl)-1-[(3-nitrophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
900010-11-9 90%+
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$69.0 2023-05-16
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F2744-1574-10mg
N-(naphthalen-1-yl)-1-[(3-nitrophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
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$79.0 2023-05-16

N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Related Literature

Additional information on N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900010-11-9)

N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900010-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its IUPAC name or CAS number, belongs to the class of pyridine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular structure, which combines a naphthalene ring with a nitrophenyl group, creating a scaffold that could be pivotal in drug discovery.

The synthesis of N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and oxidation processes. Its chemical stability and solubility in various solvents make it a candidate for further pharmacological studies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be screened for bioactivity using machine learning algorithms. This aligns with the growing demand for computational chemistry tools to accelerate drug development.

One of the most searched questions related to this compound is: "What are the potential applications of N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide?" Preliminary studies suggest its relevance in enzyme inhibition, particularly targeting kinases and receptors associated with inflammatory diseases. Additionally, its nitro group could play a role in redox reactions, making it a subject of interest in antioxidant research. These findings are particularly relevant in the context of personalized medicine, where tailored therapies are increasingly sought after.

From a safety perspective, N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been studied for its toxicological profile under laboratory conditions. While it is not classified as a hazardous substance, proper handling protocols are recommended to avoid unnecessary exposure. The compound's environmental impact is also under scrutiny, as researchers explore its biodegradability and potential ecotoxicological effects.

In the realm of intellectual property, several patents have been filed for derivatives of this compound, emphasizing its commercial potential. The rise of green chemistry has also influenced its synthesis methods, with a focus on reducing waste and improving atom economy. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched by professionals in the field.

In conclusion, N-(naphthalen-1-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900010-11-9) represents a promising area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and potential therapeutic applications make it a compound worth watching in the coming years. As scientific databases and AI models continue to evolve, so too will our understanding of this fascinating molecule.

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